Cas no 2171463-84-4 (3-(but-3-en-2-yl)-5-phenyl-2-sulfanylideneimidazolidin-4-one)

• Product Name: 3-(but-3-en-2-yl)-5-phenyl-2-sulfanylideneimidazolidin-4-one
• CAS No: 2171463-84-4
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 6309979
• PubChem ID: 165518800
• Update Time: 2025-05-21

3-(but-3-en-2-yl)-5-phenyl-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yl)-5-phenyl-2-sulfanylideneimidazolidin-4-one
• 2171463-84-4
• EN300-1274553

• Inchi： 1S/C13H14N2OS/c1-3-9(2)15-12(16)11(14-13(15)17)10-7-5-4-6-8-10/h3-9,11H,1H2,2H3,(H,14,17)
• InChI Key： YHSHKBWPSZQCPM-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C=CC=CC=2)C(N1C(C=C)C)=O

Computed Properties

• Exact Mass: 246.08268425g/mol
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(but-3-en-2-yl)-5-phenyl-2-sulfanylideneimidazolidin-4-one

3-(But-3-en-2-yl)-5-phenyl-2-sulfanylideneimidazolidin-4-one: A Comprehensive Overview

The compound 3-(but-3-en-2-yl)-5-phenyl-2-sulfanylideneimidazolidin-4-one (CAS No. 2171463-84-4) is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of imidazolidinones, which are five-membered heterocycles containing nitrogen and oxygen atoms. The presence of a phenyl group and a butenyl substituent adds complexity to its structure, making it an interesting subject for both academic and industrial research.

Imidazolidinones are known for their versatility in organic synthesis and have been extensively studied due to their potential as building blocks in drug discovery. The sulfanylidene group in this compound introduces additional functional diversity, enabling it to participate in various chemical reactions. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic properties of molecules, making this compound a valuable asset in medicinal chemistry.

The synthesis of 3-(but-3-en-2-yl)-5-phenyl-2-sulfanylideneimidazolidin-4-one involves a multi-step process that typically begins with the preparation of the imidazolidinone core. This is followed by the introduction of the phenyl and butenyl substituents through methods such as nucleophilic substitution or coupling reactions. The exact synthetic pathway may vary depending on the desired regiochemistry and stereochemistry, but modern techniques like microwave-assisted synthesis and catalytic processes have significantly streamlined the production of such compounds.

One of the most promising applications of this compound lies in its potential as an intermediate in drug development. The phenyl group contributes aromatic stability, while the butenyl substituent introduces alkenyl functionality, which can be further modified to create bioactive molecules. Recent research has focused on leveraging these structural features to design compounds with anti-inflammatory, antioxidant, and anticancer properties.

In terms of biological activity, 3-(but-3-en-2-yl)-5-phenyl-2-sulfanylideneimidazolidin-4-one has shown promise in preclinical studies. Its ability to modulate key cellular pathways makes it a candidate for treating conditions such as neurodegenerative diseases and chronic inflammatory disorders. Additionally, its sulfanylidene group has been implicated in metalloenzyme inhibition, opening new avenues for its use in enzyme-targeted therapies.

The structural flexibility of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions could lead to its use in catalysis or as a component in advanced materials such as polymers or coordination networks. Recent advancements in computational chemistry have enabled researchers to predict and optimize these properties more efficiently, further enhancing its potential utility.

From a sustainability perspective, the development of eco-friendly synthesis routes for 3-(but-3-en-2-yli)-5-fenilideneimidazolidinonu 4-one is a growing area of interest. Green chemistry principles are being increasingly applied to minimize waste and reduce the environmental footprint of its production. Innovations such as biocatalytic synthesis and solvent-free reaction conditions are paving the way for more sustainable manufacturing practices.

In conclusion, 3-(butenilidenemethylidene)fenilimidazolidinon 4-unu (CAS No. 217146384) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with recent advances in synthetic methodologies and biological applications, positions it as a key player in future research and development efforts.